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Compound of Interest

Compound Name: 2,5-Dimethylbenzamide
CAS No.: 5692-34-2
Cat. No.: B1331849
Get Quote
. J

This guide provides a comprehensive technical overview of 2,5-Dimethylbenzamide, a
substituted aromatic amide. The content herein is curated for researchers, scientists, and
professionals in the fields of drug development, chemical synthesis, and materials science.
This document synthesizes critical data on the compound's identifiers, physicochemical
properties, and potential applications, grounded in authoritative sources.

Core Compound Identification

Precise identification of a chemical entity is fundamental for research and regulatory purposes.
2,5-Dimethylbenzamide is cataloged and indexed across several chemical databases.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1331849#bc-rfq
https://www.benchchem.com/product/b1331849/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-5-dimethylbenzamide
https://www.benchchem.com/product/b1331849/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-5-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
Chemical Name 2,5-Dimethylbenzamide

CAS Number 5692-34-2 [1]
Molecular Formula CoH11NO [1]
Molecular Weight 149.19 g/mol [1]
PubChem CID Not assigned

ChemSpider ID Not readily available

A note on database identifiers: While a specific PubChem Compound Identifier (CID) for the
2,5-isomer is not currently assigned, the compound is indexed in the PubChem Substance
database via its unique CAS number, often linked to supplier information. Similarly, a distinct
ChemSpider ID is not readily discoverable through standard searches.

Physicochemical and Structural Characteristics

The molecular structure and resulting physicochemical properties of 2,5-Dimethylbenzamide
dictate its behavior in chemical and biological systems.

Molecular Structure:
Caption: 2D structure of 2,5-Dimethylbenzamide.

Predicted Physicochemical Properties:
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Property

Value

SMILES

CC1=CC(C(N)=0)=C(C)C=C1

LogP (octanol-water partition coefficient)

1.87 £ 0.35 (Predicted)

pKa (acidic)

16.29 + 0.40 (Predicted)

pKa (basic)

1.15 + 0.10 (Predicted)

Water Solubility

2.41 g/L (Predicted)

Boiling Point 297.8 £ 13.0 °C (Predicted)
Melting Point 145-149 °C
Density 1.07 £ 0.1 g/cm? (Predicted)

Note: Predicted values are computationally derived and should be confirmed experimentally.

Synthesis and Reactivity

The synthesis of 2,5-Dimethylbenzamide typically proceeds through standard amidation

reactions. A common and illustrative synthetic pathway is the conversion of 2,5-

dimethylbenzoic acid to the corresponding amide.

Workflow for the Synthesis of 2,5-Dimethylbenzamide:

2,5-Dimethylbenzoic Acid

A/

Activation with Thionyl Chloride (SOCI2)

2,5-Dimethylbenzoyl chloride | Amination with Ammonia (NHs) P> 2,5-Dimethylbenzamide

Click to download full resolution via product page

Caption: A representative synthetic workflow for 2,5-Dimethylbenzamide.

Experimental Protocol: Synthesis from 2,5-Dimethylbenzoic Acid

e Acid Chloride Formation: To a solution of 2,5-dimethylbenzoic acid in a suitable anhydrous

solvent (e.g., dichloromethane or toluene), add thionyl chloride (SOCIz) dropwise at 0 °C.

The reaction mixture is then refluxed until the evolution of HCI gas ceases. The excess
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thionyl chloride and solvent are removed under reduced pressure to yield the crude 2,5-
dimethylbenzoyl chloride.

o Amidation: The crude acid chloride is dissolved in an appropriate anhydrous solvent and
added dropwise to a cooled, concentrated solution of aqueous ammonia or a solution of
ammonia in an organic solvent. The reaction is typically exothermic and should be carefully
controlled.

o Workup and Purification: After the reaction is complete, the solvent is removed, and the
residue is treated with water. The solid product is collected by filtration, washed with cold
water, and then purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to afford pure 2,5-Dimethylbenzamide.

Causality in Experimental Choices:

e Anhydrous Conditions: The use of anhydrous solvents is critical during the formation of the
acid chloride to prevent the hydrolysis of thionyl chloride and the resulting acyl chloride back
to the carboxylic acid.

o Temperature Control: The amidation step is highly exothermic. Low-temperature addition of
the acid chloride to the ammonia solution is necessary to prevent side reactions and ensure
a high yield of the desired amide.

Potential Applications and Research Directions

Substituted benzamides are a well-established class of compounds in medicinal chemistry and
materials science. While specific applications for 2,5-Dimethylbenzamide are not extensively
documented in peer-reviewed literature, its structural motifs suggest several areas of potential
utility.

» Pharmaceutical Scaffolding: The benzamide moiety is a common feature in numerous
approved drugs. The dimethyl substitution pattern of 2,5-Dimethylbenzamide provides a
unique lipophilic and steric profile that could be explored in the design of novel therapeutic
agents, particularly in areas such as neuroscience and oncology where substituted
benzamides have shown activity.
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o Agrochemicals: Similar to their pharmaceutical applications, substituted benzamides are also
utilized in the development of herbicides and fungicides. The specific substitution pattern of
2,5-Dimethylbenzamide could be investigated for potential bioactivity in this sector.

o Materials Science: Aromatic amides can exhibit interesting hydrogen bonding patterns,
leading to self-assembly and the formation of ordered structures. This makes them potential
candidates for the development of novel polymers, liquid crystals, and other advanced
materials.

Conclusion

2,5-Dimethylbenzamide is a readily synthesizable aromatic amide with well-defined chemical
identifiers and predicted physicochemical properties. While its specific applications are not yet
widely established, its structural similarity to compounds with known biological and material
properties suggests that it holds potential as a valuable building block in pharmaceutical,
agrochemical, and materials science research. Further investigation into the biological activity
and material properties of this compound is warranted.

References

» Amerigo Scientific. 2,5-Dimethylbenzamide. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carbonitrile | COH10N2S | CID 78382 -
PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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